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Compound of Interest

Compound Name: 3-Benzoylphenylacetonitrile

Cat. No.: B023885

In-Depth Technical Guide to 3-
Benzoylphenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Benzoylphenylacetonitrile, a
key chemical intermediate in the synthesis of the non-steroidal anti-inflammatory drug (NSAID)
Ketoprofen. This document details its chemical and physical properties, provides an
experimental protocol for its synthesis, and outlines its primary application in pharmaceutical
manufacturing. Safety and handling information are also included to ensure proper laboratory
practices.

Chemical Identity and Properties

3-Benzoylphenylacetonitrile, also known as 3-(cyanomethyl)benzophenone, is a nitrile-
containing aromatic ketone. Its chemical structure and fundamental properties are summarized
below.
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Property Value Reference
CAS Number 21288-34-6 [1]
Molecular Formula C15H11NO [1]
Molecular Weight 221.25 g/mol [1]

(3-Benzoylphenyl)acetonitrile,
2-(3-

Synonyms benzoylphenyl)acetonitrile, 3- [1]
(Cyanomethyl)benzophenone,

m-Benzoylphenylacetonitrile

Appearance Yellow Ol [1]

Sealed in a dry environment at
Storage [1]
room temperature.

Further physical properties such as melting point, boiling point, and solubility are not
consistently reported in publicly available literature, reflecting its primary use as a transient
intermediate.

Synthesis of 3-Benzoylphenylacetonitrile

The most common synthetic route to 3-Benzoylphenylacetonitrile involves the conversion of
3-methylbenzophenone. This process is a crucial step in the overall synthesis of Ketoprofen.[2]

Experimental Protocol: Synthesis from 3-
Methylbenzophenone

This two-step protocol describes the bromination of 3-methylbenzophenone followed by
cyanation to yield 3-Benzoylphenylacetonitrile.

Step 1: Bromination of 3-Methylbenzophenone to form 3-(Bromomethyl)benzophenone
» Reagents: 3-methylbenzophenone, N-Bromosuccinimide (NBS), Benzoyl peroxide (initiator).

e Procedure:
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o Dissolve 3-methylbenzophenone in a suitable solvent such as carbon tetrachloride.

o Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide.

o Reflux the mixture with irradiation from a heat lamp to initiate the radical bromination.
o Monitor the reaction by TLC until the starting material is consumed.

o Cool the reaction mixture and filter off the succinimide byproduct.

o Evaporate the solvent under reduced pressure to yield crude 3-
(bromomethyl)benzophenone, which can be used in the next step without further
purification.

Step 2: Cyanation of 3-(Bromomethyl)benzophenone
¢ Reagents: 3-(bromomethyl)benzophenone, Sodium cyanide (NaCN).
e Procedure:

o Dissolve the crude 3-(bromomethyl)benzophenone in a polar aprotic solvent like
dimethylformamide (DMF) or acetone.

o Add sodium cyanide to the solution.

o Stir the reaction mixture at room temperature. The reaction is typically complete within a
few hours.

o Monitor the progress by TLC.

o Upon completion, pour the reaction mixture into water and extract the product with a
suitable organic solvent (e.g., ethyl acetate).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to obtain 3-Benzoylphenylacetonitrile.[2]

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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